Cas no 1074-24-4 (1,4-Dibromo-2,5-dimethylbenzene)

• Product Name: 1,4-Dibromo-2,5-dimethylbenzene
• CAS No: 1074-24-4
• MF: C₈H₈Br₂
• MW: 263.957120895386
• MDL: MFCD00000091
• CID: 40658
• PubChem ID: 66175
• Update Time: 2025-05-22

1,4-Dibromo-2,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,5-dimethylbenzene
• 2,5-Dibromo-p-xylene
• 2.5-Dibromo-p-xylene
• 1,4-dibromo-2,5-dimethyl-benzene
• 2,4-dibromobenzene
• 2,5-dibromo-1,4-dimethylbenzene
• 2,5-dibromo-4-xylene
• 2,5-dibromo-para-xylene
• Benzene,1,4-dibromo-2,5-dimethyl
• p-Xylene,5-dibromo
• 1,4-Dibromo-2,5-dime
• p-Xylene, 2,5-dibromo-
• Benzene,1,4-dibromo-2,5-dimet
• 2,5-Dimethyl-1,4-dibromobenzene
• 1,4-dibromo-2,5-dimethyl-benzen
• 2,5-DIBROMO-P-XYLENE, 98+%
• Benzene, 1,4-dibromo-2,5-dimethyl-
• QENIALCDPFDFHX-UHFFFAOYSA-N
• NSC106321
• p-Xylene,5-dibromo-
• PubChem14829
• KSC496A3H
• AMBZ0182
• Jsp000664
• Benzene,4-dibromo-2,5-dimet
• Benzene,4-dibromo-2,5-dimethyl-
• EBD31812
• 1,4-d
• 1,4-dibromo-2,5-Dimethyl benzene
• NS00023461
• AH-034/04858064
• 1074-24-4
• FT-0610282
• EINECS 214-038-2
• SCHEMBL120851
• AKOS003617654
• A801693
• MFCD00000091
• 1,4,-Dibromo-2,5-dimethylbenzene
• W-108747
• AC-19502
• InChI=1/C8H8Br2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H
• BP-21221
• EN300-154442
• DTXSID9061467
• NSC 106321
• CS-W007702
• AM62576
• 1,4-Dibromo-2,5-dimethylbenzene, 98%
• NSC-106321
• TD1272
• D1841
• J-802055
• ALBB-037244

• MDL： MFCD00000091
• Inchi： 1S/C8H8Br2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3
• InChI Key： QENIALCDPFDFHX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=CC=1C)Br
• BRN： 2080433

Computed Properties

• Exact Mass: 261.89900
• Monoisotopic Mass: 261.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.7485 (rough estimate)
• Melting Point: 72-74 °C (lit.)
• Boiling Point: 261 °C(lit.)
• Flash Point: 124.2 °C
• Refractive Index: 1.543-1.545
• Water Partition Coefficient: Soluble in toluene, hot ethanol and hot methanol.Insoluble in water.
• PSA: 0.00000
• LogP: 3.82840
• Solubility: Not determined

1,4-Dibromo-2,5-dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H33,-H411
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 36/37/38-51/53
• Safety Instruction： S26-S37/39-S61
• Hazardous Material Identification：
• Safety Term：S26;S61
• Risk Phrases：R36/37/38; R51/53
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,4-Dibromo-2,5-dimethylbenzene

Comprehensive Overview of 1,4-Dibromo-2,5-dimethylbenzene (CAS No. 1074-24-4): Properties, Applications, and Industry Insights

1,4-Dibromo-2,5-dimethylbenzene (CAS No. 1074-24-4) is a halogenated aromatic compound widely recognized for its versatile applications in organic synthesis and material science. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and specialty chemicals, this compound has garnered significant attention. Its molecular structure, featuring two bromine atoms and two methyl groups symmetrically positioned on a benzene ring, makes it a valuable building block for cross-coupling reactions and polymer modifications.

The compound’s thermal stability and reactivity have made it a subject of interest in advanced material research. Recent studies highlight its role in the development of organic semiconductors and liquid crystal displays (LCDs), aligning with the global push for sustainable electronics. As industries seek eco-friendly alternatives to traditional materials, 1,4-Dibromo-2,5-dimethylbenzene is increasingly explored for its potential in green chemistry applications.

From a synthetic perspective, 1074-24-4 serves as a precursor for palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in drug discovery. Its compatibility with microwave-assisted synthesis further enhances its appeal, reducing reaction times and improving yields—a critical factor for cost-effective manufacturing. Researchers also emphasize its utility in constructing π-conjugated systems, essential for optoelectronic devices.

Environmental and regulatory trends have spurred innovations in halogenated compound handling. While 1,4-Dibromo-2,5-dimethylbenzene is not classified as hazardous under major regulatory frameworks, its safe storage protocols and waste management practices are frequently discussed in industrial safety forums. This aligns with the broader industry focus on responsible chemical usage and circular economy principles.

Market analyses reveal a steady demand for CAS 1074-24-4, driven by its niche applications in high-value chemicals. Suppliers often highlight its high purity grades (≥98%) to meet the stringent requirements of pharmaceutical GMP and electronic-grade materials. The compound’s supply chain resilience has also been a topic of interest, particularly post-pandemic, as industries prioritize localized sourcing to mitigate disruptions.

In academic circles, 1,4-Dibromo-2,5-dimethylbenzene is frequently cited in studies on aromatic substitution mechanisms and steric effects. Its crystalline structure and solubility profiles in common organic solvents (e.g., toluene, THF) make it a model compound for X-ray crystallography and computational chemistry simulations. These insights contribute to the broader understanding of molecular design for functional materials.

Looking ahead, the integration of AI-driven retrosynthesis tools is expected to unlock new pathways for utilizing 1074-24-4 in custom synthesis. As automated reaction optimization gains traction, this compound’s role in high-throughput screening and catalyst development is poised to expand. Stakeholders are actively monitoring these advancements to capitalize on emerging opportunities in smart manufacturing.

For laboratories and manufacturers, selecting a reliable supplier of 1,4-Dibromo-2,5-dimethylbenzene involves evaluating batch consistency, technical support, and regulatory compliance. Certifications like REACH and ISO 9001 are often prioritized to ensure alignment with global standards. This underscores the compound’s significance in quality-driven industries.